6-benzyl-2-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-benzyl-2-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C29H28N4O4S2/c1-32(22-10-6-3-7-11-22)39(36,37)23-14-12-21(13-15-23)28(35)31-29-26(27(30)34)24-16-17-33(19-25(24)38-29)18-20-8-4-2-5-9-20/h2-15H,16-19H2,1H3,(H2,30,34)(H,31,35)
• InChI Key: BVNZBEAGUPACCP-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CN(CC4)CC5=CC=CC=C5)C(=O)N
• Molecular Formula: C29H28N4O4S2
• Molecular Weight: 560.7 g/mol
• CAS No.: 524691-80-3

Description

6-benzyl-2-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C29H28N4O4S2 and its molecular weight is 560.69. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• A new synthesis method for functionalized thieno[2,3-b]pyridines has been developed, involving multicomponent condensation reactions, and the molecular structure of several derivatives was studied using X-ray structural analysis (Dyachenko et al., 2019).

Antimicrobial Activity

• Novel derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides were synthesized and demonstrated significant antimicrobial activity against various strains, including Proteus vulgaris and Pseudomonas aeruginosa, surpassing reference drugs like streptomycin and metronidazole in some cases (Kolisnyk et al., 2015).

Chemical Reactions and Derivatives

• Studies have explored the reactions of various 3-aminothieno[2,3-b]pyridine-2-carboxamides with different reagents, leading to the synthesis of new pyridothienopyrimidines, pyridothienotriazines, and related fused tetracyclic systems (Abdel-rahman et al., 2003).

Synthesis of Pyrido[3,2-f][1,4]thiazepines

• The synthesis of 2,3-disubstituted-8-hydroxy-6-methyl-2H,5H-pyrido[3,2-f]-[1,4]thiazepin-5-ones was achieved using microwave-assisted synthesis, offering better yields in shorter times compared to traditional methods, and coupling with arenediazonium chlorides yielded 6-hydroxy-4-methyl-2-(arylazo)thieno[2,3-b]pyridin-3(2H)-one ring contraction products (Faty et al., 2011).

Biological Activity

• Some synthesized compounds, such as N-1-Naphthyl-3-oxobutanamide derivatives, showed significant antiproliferative activities against various cell lines, indicating their potential as pharmacologically active agents (Hussein et al., 2009).